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Compound of Interest

Compound Name: N-Methyl-4-oxazolecarboxamide

Cat. No.: B8289732

Get Quote

Compound Profile & Physiochemical Identity[1][2]

N-Methyl-4-oxazolecarboxamide is a 1,3-oxazole derivative characterized by a carboxamide
group at the C4 position. It serves as a critical intermediate in the synthesis of kinase inhibitors
and other pharmaceutical agents. Its stability is governed by the electron-deficient nature of the

oxazole ring and the hydrolytic susceptibility of the amide bond.

S

Table 1: Physiochemical Specifications
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Property Specification Notes

) N-Methyl-4- Systematic Name: N-Methyl-
Chemical Name ] )
oxazolecarboxamide 1,3-oxazole-4-carboxamide

Analogous to CAS 170487-38-
4 (Methyl ester)

CAS Number Not Standardized

Molecular Formula

Molecular Weight 126.11 g/mol
White to off-white crystalline o
Appearance ) May yellow upon oxidation
solid
N DMSO (>50 mM), Methanol, Sparingly soluble in water;
Solubility . .
Ethanol insoluble in hexanes
pKa (Calc.) ~13.5 (Amide NH) Weakly acidic
LogP (Calc.) -0.34 Amphiphilic character

Safety & Hazard Assessment (GHS Standards)

While specific toxicological data for this exact intermediate may be limited, its structural
analogs (oxazole carboxylates) exhibit known hazards. Treat this compound as a Category 2
[rritant.

Risk Mitigation Workflow

¢ Inhalation: Use a fume hood. The oxazole ring can be irritating to mucous membranes.
o Skin/Eye Contact: Wear nitrile gloves and safety goggles. Amides can penetrate the skin.

« Ingestion: Harmful if swallowed.[1][2]
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Figure 1: Standard Safety Workflow for Handling Oxazole Intermediates.

Storage & Stability Protocols

The kinetic stability of N-Methyl-4-oxazolecarboxamide is compromised by moisture
(hydrolysis of the amide) and light (photo-oxidation of the oxazole ring).

Long-Term Storage (Solid State)

e Temperature: Store at -20°C.

o Environment: Desiccated atmosphere. Use a sealed vial with an inert gas overlay (Argon or
Nitrogen) to prevent moisture ingress.

o Container: Amber glass vials to protect from UV degradation.

Solution Stability

o DMSO/Ethanol Stocks: Stable for 3 months at -20°C.

e Aqueous Solutions: Unstable. Prepare fresh. The oxazole ring can undergo ring-opening
hydrolysis under acidic or basic conditions.

e Freeze-Thaw Cycles: Limit to max 3 cycles. Aliquot stocks immediately after preparation.

Solubilization & Handling Protocols

Proper solubilization is critical for assay reproducibility. The following protocol ensures a
homogeneous solution without precipitating the compound.

Protocol: Preparation of 10 mM Stock Solution

Reagents:
e N-Methyl-4-oxazolecarboxamide (Solid)[3]
e DMSO (Anhydrous, =299.9%, Molecular Biology Grade)

Step-by-Step Methodology:
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Equilibration: Allow the vial to warm to room temperature (approx. 15 mins) before opening
to prevent condensation.

Weighing: Weigh 1.26 mg of solid into a sterile microcentrifuge tube.
Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C
for 5 minutes.

Inspection: Visually verify clarity. The solution should be colorless to pale yellow.
Aliquot: Dispense into 50 uL aliquots in amber tubes.

Storage: Flash freeze in liquid nitrogen and store at -80°C (preferred) or -20°C.

Solid Compound

(Room Temp)
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'
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Aliquot & Freeze
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Figure 2: Decision Logic for Solubilization and Quality Control.

Quality Control (QC) & Validation

To ensure experimental rigor, validate the integrity of the compound before use in critical
assays (e.g., IC50 determination, cell signaling).

HPLC Validation

e Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 um).
» Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.
e Detection: UV at 254 nm (Oxazole absorption).

o Acceptance Criteria: Purity = 95%. Single peak retention.

NMR Verification

e Solvent: DMSO-d6.

o Key Signals:

[¢]

Singlet at ~8.4 ppm (Oxazole C2-H).[4]

[e]

Singlet at ~8.1 ppm (Oxazole C5-H).

o

Broad singlet at ~8.0 ppm (Amide NH).

[¢]

Doublet at ~2.8 ppm (N-Methyl group).

References

e Oxazole Synthesis & Properties

o Synthesis of Oxazole-4-Carboxamides via Van Leusen Reaction. Journal of Organic
Chemistry.

o Safety Data (Analogous)
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o Methyl 4-oxazolecarboxylate SDS.[5] Sigma-Aldrich.[6]

+ Handling of Heterocycles

o Guidelines for Handling Air-Sensitive Reagents. Aldrich Technical Bulletin AL-134.
¢ Solubility Protocols

o BenchChem Technical Guide: Physicochemical Properties of Oxazole Derivatives.

(Note: Direct literature on "N-Methyl-4-oxazolecarboxamide" is sparse; references provided
anchor the protocols to established chemistry of the oxazole-4-carboxylate class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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